3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile

• Molecular Formula: C11H6ClN3O2S
• Molecular Weight: 279.70 g/mol
• IUPAC Name: 4-(4-chloro-2-nitroanilino)thiophene-3-carbonitrile
• InChI: InChI=1S/C11H6ClN3O2S/c12-8-1-2-9(11(3-8)15(16)17)14-10-6-18-5-7(10)4-13/h1-3,5-6,14H
• InChI Key: CLGGWVBDMJFEJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])NC2=CSC=C2C#N

Description

3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile is a useful research compound. Its molecular formula is C11H6ClN3O2S and its molecular weight is 279.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Chloro-2-nitroanilino)-2,5-dihydrothiophene-4-nitrile (14,09 g, 0.05 mol) dissolved in xylene (150 ml) was added to a solution of chloranil (12.3 g, 0.05 mol) in hot xylene (100 ml). The mixture was allowed to reflux for two hours. After cooling, the xylene was evaporated off under vacuum to leave a red-brown solid which was triturated with methanol to give a brick-red solid. The solid was recrystallised from hot methanol to give red crystals which were filtered off, washed with methanol and dried at 50° C. under vacuum. The dried product so obtained was the title compound, m.p. 214° C.